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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of BI-1347, a potent
and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its close homolog, Cyclin-
Dependent Kinase 19 (CDK19). The information presented is intended to assist researchers in
evaluating BI-1347's suitability for their studies by providing objective performance data and
detailed experimental methodologies.

Executive Summary

BI-1347 is a highly selective, orally active small molecule inhibitor of CDK8 and CDK19.[1]
Kinase profiling studies have demonstrated its exquisite selectivity, with a more than 300-fold
greater potency for CDK8/19 over a large panel of other kinases.[2] This high degree of
selectivity minimizes the potential for off-target effects, making BI-1347 a valuable tool for
investigating the biological functions of CDK8 and CDK19 in various pathological conditions,
including cancer.

Data Presentation: Kinase Selectivity Profile of BlI-
1347
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The following table summarizes the inhibitory activity of BI-1347 against its primary targets and
a selection of other kinases. The data highlights the compound's potent and specific inhibition
of CDK8 and CDK19.

. Comparator Comparator IC50
Kinase Target BI-1347 IC50 (nM)
Compound(s) (nM)
Primary Targets
CDK8 1.1 - 1.8[1][2][3] Cortistatin A[4] 15

CDK19 1.7

Selected Off-Targets

CDK11 17
MLCK 531
AURKB 809
FLT3 1360
ICK 2390
STK16 3550

>1000 (No inhibition
CDK1,2,4,6,7,9 observed at 1uM)[2]
[5]

Broad Kinase Panel

Only CDK8 and
326 Kinase Panel CDK19 inhibited with
IC50 < 1uM[2]

Note: IC50 values can vary slightly between different assays and experimental conditions. The
data presented here is compiled from multiple sources for comparative purposes.

Experimental Protocols
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The determination of a kinase inhibitor's selectivity profile is a critical step in its preclinical
development. A common and robust method for this is the in vitro kinase assay, which
measures the ability of a compound to inhibit the enzymatic activity of a large panel of purified
kinases.

In Vitro Kinase Selectivity Profiling (Radiometric Assay)

This protocol describes a widely used method for determining the 1C50 values of an inhibitor
against a panel of kinases using a radiometric assay format, which measures the incorporation
of a radiolabeled phosphate group from ATP onto a substrate.

Materials:

Purified recombinant kinases (large panel)

o Specific peptide or protein substrates for each kinase

o Test inhibitor (e.qg., BI-1347) stock solution (typically in DMSO)

» Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-
35,2 mM DTT)

o [y-33P]ATP or [y-32P]ATP (radiolabeled ATP)

e Unlabeled ATP solution

o 96-well or 384-well plates

o Phosphocellulose filter plates

¢ Scintillation counter

Procedure:

o Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO. A typical
starting concentration is 10 puM, with 10-point, 3-fold serial dilutions.

o Reaction Setup: In a microplate, add the kinase reaction buffer.
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e Add the appropriate amount of the specific kinase to each well.
e Add the serially diluted inhibitor or DMSO (as a vehicle control) to the wells.

 Incubate for a defined period (e.g., 10-15 minutes) at room temperature to allow for inhibitor
binding to the kinase.

e Initiation of Kinase Reaction: Initiate the kinase reaction by adding a mixture of the specific
substrate and [y-33P]ATP. The final ATP concentration should ideally be at or near the Km for
each respective kinase to ensure accurate IC50 determination.[6]

¢ Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a
specific duration (e.g., 30-60 minutes).

o Reaction Termination and Substrate Capture: Stop the reaction by adding a stop solution
(e.g., phosphoric acid). Transfer the reaction mixture to a phosphocellulose filter plate. The
phosphorylated substrate will bind to the filter, while the unbound [y-33P]ATP is washed away.

e Washing: Wash the filter plate multiple times with a wash buffer (e.g., 0.75% phosphoric
acid) to remove any non-incorporated radiolabeled ATP.

» Signal Detection: After drying the filter plate, add a scintillation cocktail to each well and
measure the radioactivity using a scintillation counter.

o Data Analysis: The amount of radioactivity is proportional to the kinase activity. Plot the
percentage of kinase activity against the inhibitor concentration and fit the data to a
sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualization

The following diagrams illustrate key aspects of the experimental workflow and the signaling
context of BI-1347.
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Caption: Experimental workflow for kinase selectivity profiling.
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Caption: Simplified CDK8/19 signaling pathway and the inhibitory action of BI-1347.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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